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Compound of Interest

Compound Name: Dimethyl selenoxide

Cat. No.: B1214664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
selenoxide (CAS No. 4371-90-8). The information is compiled from various safety data sheets

and scientific sources to ensure a thorough understanding for professionals handling this

compound.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Dimethyl
selenoxide.
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Property Value Reference(s)

Molecular Formula C₂H₆OSe [1]

Molecular Weight 125.04 g/mol [1]

CAS Number 4371-90-8 [1]

Appearance Colorless needles [2]

Melting Point 94 °C [2]

Solubility

Soluble in water, ethanol,

acetone, chloroform.

Decomposes in ether,

acetonitrile, THF, and CS₂.

[2]

Odor

Reactions can produce volatile

organoselenium derivatives

with a highly unpleasant,

garlic-like odor.

[2]

Hygroscopicity Hygroscopic [2]

Hazard Identification and Classification
Dimethyl selenoxide is classified as a hazardous substance. The following table details its

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Specific Target Organ Toxicity,

Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Long-Term
1

H410: Very toxic to aquatic life

with long lasting effects
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Source: PubChem[1]

Toxicological Information
Detailed toxicological studies specifically for Dimethyl selenoxide are not readily available in

the public domain. However, data for the related compound, Dimethyl selenide, and general

information on organoselenium compounds provide insight into its potential toxicity.

Toxicity
Endpoint

Species
Route of
Administrat
ion

Value Compound
Reference(s
)

Median

Lethal Dose

(LD₅₀)

Mouse
Intraperitonea

l

1.8 g/kg (1.3

g Se/kg) of

body weight

Dimethyl

selenide
[3]

Median

Lethal Dose

(LD₅₀)

Rat
Intraperitonea

l

2.2 g/kg (1.6

g Se/kg) of

body weight

Dimethyl

selenide
[3]

Mechanism of Toxicity
The toxicity of organoselenium compounds, including Dimethyl selenoxide, is believed to be

linked to their interaction with endogenous thiols and the induction of oxidative stress.[4][5] The

selenium atom can interact with sulfhydryl groups (-SH) in proteins and other molecules,

potentially leading to enzyme inhibition and disruption of cellular functions. This interaction can

also lead to the generation of reactive oxygen species (ROS), resulting in oxidative damage to

cells and tissues.[6]
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Proposed mechanism of Dimethyl selenoxide toxicity.

Experimental Protocols
Specific experimental protocols for the toxicological assessment of Dimethyl selenoxide are

not available in publicly accessible literature. However, standardized guidelines from

organizations such as the Organisation for Economic Co-operation and Development (OECD)

are typically followed for such studies.

For instance, an acute oral toxicity study would generally be conducted in accordance with

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral

Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure).[7]

A generalized protocol for such a study would involve:

Test Animals: Typically, a small number of rats or mice of a specific strain are used.

Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days

before the study.

Dose Administration: A single dose of the test substance is administered by gavage. The

volume administered is usually kept low.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for a period of 14 days.

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Data Analysis: The LD₅₀ (the dose that is lethal to 50% of the test animals) is calculated, and

signs of toxicity are recorded.

Similarly, inhalation toxicity studies would follow guidelines like OECD Test Guideline 403

(Acute Inhalation Toxicity), and dermal toxicity studies would adhere to OECD Test Guideline

402 (Acute Dermal Toxicity).

Safety and Handling
Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
In the event of a spill, follow a structured procedure to ensure safety and minimize

environmental contamination.
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Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert absorbent material

Carefully collect the absorbed material

Place in a sealed container for disposal

Clean the spill area with a suitable decontaminating agent

Spill Cleaned Up

Click to download full resolution via product page

Logical workflow for handling a Dimethyl selenoxide spill.
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Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. It is

hygroscopic and should be protected from moisture.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow it to enter drains or waterways.

Conclusion
Dimethyl selenoxide is a valuable reagent for researchers, but it poses significant health and

environmental hazards. A thorough understanding of its properties, potential toxicity, and proper

handling procedures is crucial for its safe use in a laboratory or industrial setting. This guide

provides a comprehensive summary of the available safety data to assist professionals in

implementing appropriate safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214664#safety-data-sheet-sds-information-for-
dimethyl-selenoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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